5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H14F2N6O/c1-8-10(15)12(22)19-13(18-8)21-4-2-20(3-5-21)11-9(14)6-16-7-17-11/h6-7H,2-5H2,1H3,(H,18,19,22)
• InChI Key: VIBOCXYNUVMHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2CCN(CC2)C3=NC=NC=C3F)F
• Molecular Formula: C13H14F2N6O
• Molecular Weight: 308.29 g/mol
• CAS No.: 2549039-80-5

Description

The compound “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” is a pyrimidine derivative with a CAS Number of 1921374-52-8. It has a molecular weight of 273.31.

Molecular Structure Analysis

The InChI code for “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” is 1S/C14H16FN5/c15-11-9-17-14(18-10-11)20-7-5-19(6-8-20)13-3-1-12(16)2-4-13/h1-4,9-10H,5-8,16H2.

Chemical Reactions Analysis

Fluoropyrimidines are a general class of organic compounds in which the substituents around a pyrimidine ring include at least one fluorine atom. They are often used as antimetabolites and are used as anticancer medications.

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes involved in the production of pyrimidine .

Mode of Action

The compound is expected to block the production of pyrimidine . Pyrimidine is a crucial component of the genetic material of organisms. By blocking its production, the compound prevents the multiplication and spreading of the organisms .

Biochemical Pathways

The compound interferes with the pyrimidine synthesis pathway . This pathway is essential for the production of genetic material. By blocking this pathway, the compound disrupts the normal functioning of the organisms, preventing their multiplication and spread .

Pharmacokinetics

The compound’s molecular weight, exact mass, and logp were found , which can provide some insights into its pharmacokinetic properties.

Result of Action

The result of the compound’s action is the prevention of the multiplication and spreading of the organisms . This is achieved by blocking the production of pyrimidine, a crucial component of the organisms’ genetic material .

Safety and Hazards

The compound “4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]aniline” has several hazard statements including H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Biochemical Analysis

Biochemical Properties

5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules to specific substrates. This inhibition can affect various signaling pathways within the cell. Additionally, the compound binds to specific receptors on the cell surface, influencing cellular responses and interactions with other biomolecules .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been shown to alter the expression of genes involved in cell cycle regulation, apoptosis, and metabolic processes. This modulation can lead to changes in cell proliferation, differentiation, and survival .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation. This binding can result in changes in enzyme activity, receptor signaling, and gene expression. For instance, the compound may inhibit a kinase by binding to its active site, preventing the phosphorylation of downstream targets and thereby altering cellular signaling pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in sustained changes in cellular processes, such as altered gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibition of tumor growth or modulation of immune responses. At higher doses, it may cause toxic or adverse effects, including organ damage or systemic toxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcome without causing significant toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound may affect metabolic flux and alter the levels of specific metabolites. For example, it may inhibit enzymes involved in the biosynthesis of nucleotides, leading to changes in nucleotide levels and affecting DNA and RNA synthesis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. For instance, the compound may be transported into cells via specific membrane transporters and subsequently bind to intracellular proteins, affecting its distribution and activity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with DNA and transcription factors, influencing gene expression. Alternatively, it may be targeted to the mitochondria, affecting mitochondrial function and energy metabolism .